1-methyl-5-(4-nitrophenyl)-1H-pyrazole

• IUPAC Name: 1-methyl-5-(4-nitrophenyl)pyrazole
• InChI: InChI=1S/C10H9N3O2/c1-12-10(6-7-11-12)8-2-4-9(5-3-8)13(14)15/h2-7H,1H3
• InChI Key: RYDRFLGHCCWBPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol

Description

1-methyl-5-(4-nitrophenyl)-1H-pyrazole is a chemical compound. It is a derivative of pyrazole, a five-membered aromatic ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of this compound and similar compounds often involves nitration reactions with nitric acid or sulfuric–nitric acid mixtures. Other methods include electrophilic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. For instance, it can participate in electrophilic substitution reactions. The nitration of azoles is one of the main synthetic routes to nitroazoles.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 205.17. Its predicted melting point is 123-126 °C, boiling point is 410.0±47.0 °C, and density is 1.53±0.1 g/cm3.

Scientific Research Applications

• Influenza A Inhibition : Xue et al. .
• .

Other Biological Activities

Beyond antiviral effects, 1-methyl-5-(4-nitrophenyl)-1H-pyrazole exhibits diverse biological properties:

Safety and Hazards

Specific hazards arising from 1-methyl-5-(4-nitrophenyl)-1H-pyrazole are not available in the retrieved data. It’s recommended to handle this compound with appropriate safety measures.

Future Directions

While specific future directions for 1-methyl-5-(4-nitrophenyl)-1H-pyrazole are not mentioned in the retrieved papers, similar compounds have shown promise in various areas of research, including antimicrobial agents that interfere with iron homeostasis.